Cas no 1261745-90-7 (2,2'-Dibromo-5'-methylpropiophenone)

• Product Name: 2,2'-Dibromo-5'-methylpropiophenone
• CAS No: 1261745-90-7
• MF: C₁₀H₁₀Br₂O
• MW: 305.993801593781
• CID: 5002904
• Update Time: 2025-07-20

2,2'-Dibromo-5'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dibromo-5'-methylpropiophenone

• Inchi： 1S/C10H10Br2O/c1-6-3-4-9(12)8(5-6)10(13)7(2)11/h3-5,7H,1-2H3
• InChI Key： UXXBASPDORRSNU-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=C(C)C=1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 2,2'-Dibromo-5'-methylpropiophenone

Introduction to 2,2'-Dibromo-5'-methylpropiophenone (CAS No: 1261745-90-7)

2,2'-Dibromo-5'-methylpropiophenone, with the chemical formula C₁₀H₇B₂O, is a significant compound in the field of organic synthesis and pharmaceutical research. Its unique structural features, characterized by the presence of bromine atoms and a methyl group on the propiophenone backbone, make it a versatile intermediate in the synthesis of various biologically active molecules. This compound has garnered considerable attention due to its potential applications in drug development and material science.

The molecular structure of 2,2'-Dibromo-5'-methylpropiophenone consists of a phenyl ring substituted with a propiophenone moiety at the 5-position and two bromine atoms at the 2-position. This arrangement provides multiple reactive sites for chemical modifications, enabling its use in a wide range of synthetic pathways. The bromine atoms, in particular, are highly valuable for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 2,2'-Dibromo-5'-methylpropiophenone has been extensively studied for its role in the synthesis of pharmaceutical intermediates. Its incorporation into heterocyclic frameworks has led to the development of novel compounds with potential therapeutic properties. For instance, researchers have explored its utility in creating derivatives that exhibit antimicrobial and anti-inflammatory activities. The propiophenone core is particularly interesting because it can be easily modified to introduce various pharmacophores, enhancing the biological activity of the final products.

One of the most compelling aspects of CAS No: 1261745-90-7 is its application in the synthesis of organic semiconductors and optoelectronic materials. The brominated aromatic system allows for effective π-conjugation, which is essential for materials used in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that derivatives of 2,2'-Dibromo-5'-methylpropiophenone can be incorporated into polymer backbones to improve charge transport properties, thereby enhancing device performance.

The pharmaceutical industry has also leveraged the reactivity of 2,2'-Dibromo-5'-methylpropiophenone in developing new drug candidates. Its ability to undergo selective bromination and subsequent coupling reactions makes it an invaluable building block for constructing complex molecules. For example, researchers have utilized this compound to synthesize kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The precision with which this compound can be functionalized ensures high yields and purity in drug production processes.

In addition to its pharmaceutical applications, CAS No: 1261745-90-7 has found utility in agrochemical research. The structural motifs present in this compound can be modified to create novel pesticides and herbicides with improved efficacy and environmental safety. By incorporating bioisosteric groups into the molecular framework, scientists have been able to develop compounds that target specific enzymes or receptors involved in plant growth regulation.

The synthesis of 2,2'-Dibromo-5'-methylpropiophenone itself is a testament to the advancements in organic chemistry methodologies. Modern synthetic routes have been optimized to ensure high regioselectivity and yield, making it more accessible for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have streamlined its production process, enabling large-scale synthesis when required.

The future prospects of CAS No: 1261745-90-7 are promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. Its versatility as a synthetic intermediate makes it a valuable asset for chemists working on cutting-edge materials and drug discovery projects. As new methodologies continue to evolve, the applications of this compound are expected to expand further, solidifying its role as a cornerstone in modern chemical research.

In conclusion, 2,2'-Dibromo-5'-methylpropiophenone represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable for synthetic chemists working on pharmaceuticals, materials science, and agrochemicals. As research progresses，the full potential of this molecule will continue to be uncovered，driving innovation and discovery in chemistry.